Cas no 501356-76-9 (Benzoic acid, 2-chloro-, cyclopentyl ester)

Benzoic acid, 2-chloro-, cyclopentyl ester structure
501356-76-9 structure
Product Name:Benzoic acid, 2-chloro-, cyclopentyl ester
CAS No:501356-76-9
MF:C12H13ClO2
MW:224.683422803879
CID:365696
PubChem ID:221988
Update Time:2025-04-19

Benzoic acid, 2-chloro-, cyclopentyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-chloro-, cyclopentyl ester
    • cyclopentyl 2-chlorobenzoate
    • Z56850586
    • NSC7132
    • Cyclopentyl 2-chlorobenzoate #
    • NSC-7132
    • 501356-76-9
    • 2-Chlorobenzoic acid, cyclopentyl ester
    • DTXSID90278397
    • AKOS034461123
    • KKOIWSPYLRKNBX-UHFFFAOYSA-N
    • Inchi: 1S/C12H13ClO2/c13-11-8-4-3-7-10(11)12(14)15-9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2
    • InChI Key: KKOIWSPYLRKNBX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(=O)OC1CCCC1

Computed Properties

  • Exact Mass: 224.06049
  • Monoisotopic Mass: 224.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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